(2S)-N-(3-chloro-2-methylphenyl)oxolane-2-carboxamide
Overview
Description
(2S)-N-(3-chloro-2-methylphenyl)oxolane-2-carboxamide, also known as OXC, is a compound that has been studied extensively for its potential applications in scientific research. OXC is a member of the oxolane-2-carboxamide family and has been used in a variety of research fields, such as drug design, biochemistry, and physiology.
Scientific Research Applications
(2S)-N-(3-chloro-2-methylphenyl)oxolane-2-carboxamide has been used in many scientific research fields, such as drug design, biochemistry, and physiology. This compound has been used as a model compound for studying the structure-activity relationship of small molecules, as well as for developing new drugs. This compound has also been used to study the mechanism of action of drugs, as well as to study the biochemical and physiological effects of drugs.
Mechanism of Action
(2S)-N-(3-chloro-2-methylphenyl)oxolane-2-carboxamide has been studied extensively for its potential mechanism of action. The compound has been shown to interact with several enzymes and receptors in the body, including the N-methyl-D-aspartate (NMDA) receptor and the serotonin transporter. This compound has been shown to inhibit the activity of these enzymes and receptors, which may explain its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been studied extensively for its potential biochemical and physiological effects. The compound has been shown to have a variety of effects on the body, including anti-inflammatory, anti-nociceptive, and anxiolytic effects. This compound has also been shown to have neuroprotective and anticonvulsant effects. In addition, this compound has been shown to have a variety of effects on the cardiovascular system, including antihypertensive and antiarrhythmic effects.
Advantages and Limitations for Lab Experiments
(2S)-N-(3-chloro-2-methylphenyl)oxolane-2-carboxamide has several advantages for use in laboratory experiments. The compound is easy to synthesize and is relatively stable in solution. This compound is also relatively non-toxic and has a low potential for causing side effects. However, this compound has some limitations for use in laboratory experiments. The compound is not soluble in water, which can limit its use in certain experiments. In addition, the compound is not very stable when exposed to light or heat, which can limit its use in long-term experiments.
Future Directions
There are several potential future directions for the use of (2S)-N-(3-chloro-2-methylphenyl)oxolane-2-carboxamide in scientific research. This compound could be used to study the mechanism of action of drugs and to develop new drugs. This compound could also be used to study the biochemical and physiological effects of drugs and to develop new therapeutic agents. In addition, this compound could be used to develop new drug delivery systems and to study the pharmacokinetics of drugs. Finally, this compound could be used to study the effects of drugs on the cardiovascular system and to develop new treatments for cardiovascular diseases.
Synthesis Methods
(2S)-N-(3-chloro-2-methylphenyl)oxolane-2-carboxamide is synthesized via a two-step process. In the first step, a 2-chloro-2-methylphenyl amide is formed by reacting 2-chloro-2-methylphenol with ammonia in the presence of an acid catalyst. In the second step, the 2-chloro-2-methylphenyl amide is reacted with oxalyl chloride to form this compound. This two-step process is efficient and can be used to synthesize this compound in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-N-(3-chloro-2-methylphenyl)oxolane-2-carboxamide involves the reaction of (S)-2-amino-3-chloro-2-methylbenzoic acid with oxalyl chloride to form the corresponding acid chloride, which is then reacted with oxolane-2-amine to yield the desired product.", "Starting Materials": [ "(S)-2-amino-3-chloro-2-methylbenzoic acid", "Oxalyl chloride", "Oxolane-2-amine" ], "Reaction": [ "Step 1: (S)-2-amino-3-chloro-2-methylbenzoic acid is reacted with oxalyl chloride in the presence of a base such as triethylamine to form the corresponding acid chloride.", "Step 2: The acid chloride is then reacted with oxolane-2-amine in the presence of a base such as triethylamine to yield the desired product, (2S)-N-(3-chloro-2-methylphenyl)oxolane-2-carboxamide.", "Overall reaction: (S)-2-amino-3-chloro-2-methylbenzoic acid + oxalyl chloride + oxolane-2-amine + triethylamine → (2S)-N-(3-chloro-2-methylphenyl)oxolane-2-carboxamide + HCl + CO2 + triethylamine hydrochloride" ] } | |
CAS RN |
2176362-38-0 |
Molecular Formula |
C12H14ClNO2 |
Molecular Weight |
239.7 |
Purity |
95 |
Origin of Product |
United States |
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